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Compound of Interest

Compound Name: c-Met-IN-11

Cat. No.: B12400472

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. While specific disposal instructions for c-Met-IN-11, a potent c-MET
and VEGFR-2 inhibitor, are not readily available in public documentation, a comprehensive
disposal plan can be formulated by adhering to established guidelines for hazardous chemical
waste management in a laboratory setting. This guide provides essential, step-by-step
procedures for the safe disposal of c-Met-IN-11, promoting a culture of safety and operational
excellence.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle c-Met-IN-11 with appropriate
personal protective equipment (PPE). This includes, but is not limited to, safety goggles, lab
coats, and chemical-resistant gloves. All handling of the solid compound or its solutions should
be performed in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.

Step-by-Step Disposal Protocol

The following procedures are based on general best practices for the disposal of laboratory-
grade chemical compounds.

1. Waste ldentification and Segregation:
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Characterize the Waste: c-Met-IN-11, as a bioactive small molecule, should be treated as
hazardous chemical waste. Any materials contaminated with c-Met-IN-11, such as pipette
tips, gloves, and empty vials, must also be disposed of as hazardous waste.

Segregate Waste Streams: Do not mix c-Met-IN-11 waste with other waste types. It is critical
to keep different chemical waste streams separate to avoid potentially dangerous reactions.
[1][2][3] Specifically, keep organic solvent waste separate from aqueous waste.[2]

. Containerization:

Select Appropriate Containers: Use only approved, leak-proof, and chemically compatible
containers for waste collection.[2][3] For solid waste, a clearly labeled, sealable bag or
container is appropriate. For liquid waste (e.g., solutions of c-Met-IN-11 in solvents like
DMSO), use a designated waste container that is compatible with the solvent.

Proper Labeling: All waste containers must be clearly labeled with the words "Hazardous
Waste," the full chemical name ("c-Met-IN-11"), the solvent used (if applicable), the
approximate concentration, and the date of accumulation.[4]

. Accumulation and Storage:

Designated Satellite Accumulation Area (SAA): Store waste containers in a designated SAA
within the laboratory.[1][4] This area should be at or near the point of generation and under
the control of the laboratory personnel.

Container Management: Keep waste containers securely closed at all times, except when
adding waste.[2][4] Ensure secondary containment is in place to capture any potential leaks
or spills.[5] Do not overfill containers; a general rule is to fill to no more than 80-90%
capacity.

. Disposal Request and Pick-up:

Contact Environmental Health and Safety (EHS): Once the waste container is full or has
been in storage for a designated period (often not to exceed one year for partially filled
containers), contact your institution's EHS or equivalent safety office to arrange for a
hazardous waste pick-up.[1][4]
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o Documentation: Complete any required waste disposal forms or manifests as per your
institution's and local regulations.

5. Decontamination of Empty Containers:

o Triple Rinsing: Empty containers that held c-Met-IN-11 should be triple-rinsed with a suitable
solvent.[2][5] The rinsate must be collected and disposed of as hazardous waste.[2]

» Final Disposal: After triple rinsing, the defaced and decontaminated container may be
disposed of as regular laboratory glass or plastic waste, in accordance with institutional
policies.[5]

Quantitative Data for Disposal Considerations

While specific quantitative data for c-Met-IN-11 disposal is not available, the following table
provides a general framework for the types of quantitative parameters that are critical for
compliant hazardous waste management in a laboratory setting.
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Parameter

Guideline

Regulatory Context

pH of Aqueous Waste

Must be between 5.5 and 10.5
for sewer disposal (if

permitted).

Local wastewater treatment
regulations. c-Met-IN-11 is
unlikely to be suitable for

sewer disposal.

Flash Point of Solvent Waste

Liquids with a flash point less
than 140°F (60°C) are
considered ignitable

hazardous waste.

Resource Conservation and
Recovery Act (RCRA).

Satellite Accumulation Area
(SAA) Volume Limit

A maximum of 55 gallons of
hazardous waste may be

accumulated.

40 CFR 262.15.

Acutely Toxic Waste (P-listed)
Quantity Limit

A maximum of 1 quart of liquid
or 1 kg of solid may be
accumulated.

40 CFR 262.15. While c-Met-
IN-11 is not currently P-listed,
this highlights stringent
controls for highly toxic

substances.

Storage Time Limit in SAA

Partially filled containers may
remain for up to one year. Full
containers must be removed

within three days.[1]

Institutional and federal

guidelines.

Experimental Protocols

No experimental protocols for the disposal of c-Met-IN-11 were cited in the search results. The

disposal of chemical waste is a procedural process guided by safety regulations rather than

experimental investigation.

Visualizing the Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of c-Met-IN-11.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

2. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nim.nih.gov]

3. acewaste.com.au [acewaste.com.au]

4. ehrs.upenn.edu [ehrs.upenn.edu]

5. vumc.org [vumc.org]

To cite this document: BenchChem. [Navigating the Safe Disposal of c-Met-IN-11: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12400472#c-met-in-11-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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